2-adamantyl{2-nitro-5-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}amine

• IUPAC Name: [4-[3-(2-adamantylamino)-4-nitrophenyl]piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C25H30N4O3S/c30-25(23-2-1-9-33-23)28-7-5-27(6-8-28)20-3-4-22(29(31)32)21(15-20)26-24-18-11-16-10-17(13-18)14-19(24)12-16/h1-4,9,15-19,24,26H,5-8,10-14H2
• InChI Key: NKMQMVVNVVEUMT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=C(C=C2)[N+](=O)[O-])NC3C4CC5CC(C4)CC3C5)C(=O)C6=CC=CS6
• Molecular Formula: C25H30N4O3S
• Molecular Weight: 466.6 g/mol

Description

2-adamantyl{2-nitro-5-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}amine, also known as ADTNPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the piperazine family of compounds and is known to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-adamantyl{2-nitro-5-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}amine is not fully understood, but it is known to act as a dopamine receptor agonist. It binds to dopamine receptors in the brain, leading to an increase in dopamine signaling. This increase in dopamine signaling is thought to be responsible for the biochemical and physiological effects of 2-adamantyl{2-nitro-5-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}amine.
Biochemical and Physiological Effects:
2-adamantyl{2-nitro-5-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}amine has a wide range of biochemical and physiological effects. It has been shown to increase dopamine signaling in the brain, leading to increased locomotor activity and other behavioral effects. It has also been shown to have effects on the cardiovascular system, including an increase in heart rate and blood pressure. Additionally, 2-adamantyl{2-nitro-5-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}amine has been shown to have effects on the immune system, including an increase in cytokine production.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-adamantyl{2-nitro-5-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}amine is its ability to selectively activate dopamine receptors in the brain. This makes it a valuable tool for studying the role of dopamine receptors in various biological processes. However, one of the limitations of 2-adamantyl{2-nitro-5-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}amine is that it can be difficult to work with in the lab due to its low solubility in water and other solvents. Additionally, 2-adamantyl{2-nitro-5-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}amine can be expensive to synthesize, which can limit its availability for research purposes.

Future Directions

There are many potential future directions for research on 2-adamantyl{2-nitro-5-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}amine. One area of interest is the development of new drugs that target dopamine receptors in the brain. 2-adamantyl{2-nitro-5-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}amine could be used as a starting point for the development of these drugs, as it has already been shown to be a potent dopamine receptor agonist. Additionally, further research could be done on the effects of 2-adamantyl{2-nitro-5-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}amine on the immune system, as well as its potential applications in the treatment of various diseases. Overall, 2-adamantyl{2-nitro-5-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}amine is a valuable tool for scientific research and has many potential applications in the future.

Scientific Research Applications

2-adamantyl{2-nitro-5-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}amine has been extensively studied for its potential applications in scientific research. It is known to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. 2-adamantyl{2-nitro-5-[4-(2-thienylcarbonyl)-1-piperazinyl]phenyl}amine has been used to study the role of dopamine receptors in the brain, as well as the effects of various drugs on these receptors. It has also been used to study the effects of drugs on the cardiovascular system, as well as the role of serotonin receptors in the brain.